Cas no 869073-87-0 (N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide)

N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4-thiadiazolo[2,3-c][1,2,4]triazin-7-yl}sulfanyl)acetamide is a heterocyclic compound featuring a thiadiazolo-triazine core with a chlorophenyl acetamide substituent. This structure imparts potential bioactivity, particularly in pharmaceutical and agrochemical applications. The presence of sulfur and nitrogen-rich moieties enhances its reactivity, making it a candidate for further derivatization or as an intermediate in synthesis. Its well-defined molecular architecture allows for precise interactions in biological systems, suggesting utility in drug discovery or as a scaffold for enzyme inhibition studies. The compound's stability and synthetic accessibility further support its use in research and development contexts.
N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide structure
869073-87-0 structure
Product Name:N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide
CAS No:869073-87-0
MF:C13H10ClN5O2S2
MW:367.833797931671
CID:6584175
PubChem ID:7197230
Update Time:2025-08-05

N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide
    • N-(4-chlorophenyl)-2-[(3-methyl-4-oxo-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetamide
    • F1853-0039
    • MLS000624394
    • SMR000323700
    • HMS2723O06
    • SR-01000017379
    • 869073-87-0
    • SR-01000017379-1
    • CHEMBL1571951
    • AKOS024614616
    • N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl}sulfanyl)acetamide
    • N-(4-chlorophenyl)-2-((3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio)acetamide
    • Inchi: 1S/C13H10ClN5O2S2/c1-7-11(21)19-12(17-16-7)23-13(18-19)22-6-10(20)15-9-4-2-8(14)3-5-9/h2-5H,6H2,1H3,(H,15,20)
    • InChI Key: UUERJPOJXCYGHZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1)(=O)CSC1SC2N(N=1)C(=O)C(C)=NN=2

Computed Properties

  • Exact Mass: 366.9964446g/mol
  • Monoisotopic Mass: 366.9964446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 137Ų

N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide Pricemore >>

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Additional information on N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide (CAS No. 869073-87-0)

The compound N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide, identified by its CAS No. 869073-87-0, is a specialized organic molecule with a unique structural framework. Its complex name highlights the presence of a thiadiazolo-triazine core, a chlorophenyl group, and an acetamide linkage, making it a subject of interest in pharmaceutical and agrochemical research. Researchers often explore its potential applications in drug discovery, particularly in targeting enzyme inhibition or modulating biological pathways.

In recent years, the demand for heterocyclic compounds like N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide has surged due to their versatility in medicinal chemistry. This compound's sulfanyl and triazine moieties are particularly noteworthy, as they are frequently associated with bioactive properties. A growing trend in scientific literature focuses on optimizing such structures for enhanced bioavailability and target specificity, aligning with the broader pursuit of precision medicine.

Synthetic routes for CAS No. 869073-87-0 often involve multi-step reactions, including cyclization and sulfuration processes. The compound's stability under various pH conditions and its solubility profile are critical parameters for formulation scientists. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods, reducing reliance on hazardous reagents while maintaining high yields.

From an industrial perspective, N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide is often discussed in the context of intellectual property and patent landscapes. Companies specializing in fine chemicals frequently evaluate its commercial viability, especially for niche applications in crop protection or veterinary medicine. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency.

Emerging discussions in online forums and academic circles frequently address the compound's potential role in addressing antimicrobial resistance (AMR), a global health priority. Its structural features suggest possible activity against resistant strains, though rigorous in vitro and in vivo studies are needed to validate these hypotheses. This aligns with the broader scientific community's focus on novel antibiotic scaffolds.

For researchers sourcing CAS No. 869073-87-0, considerations around supply chain transparency and regulatory compliance are paramount. Reputable suppliers provide detailed certificates of analysis (CoA) and safety data sheets (SDS), which are critical for laboratory safety and reproducibility. The compound's storage recommendations typically emphasize protection from moisture and light to prevent degradation.

In summary, N-(4-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide represents a compelling case study in the intersection of structural complexity and functional potential. Its exploration continues to inspire innovations across multiple scientific disciplines, from synthetic methodology to applied life sciences.

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